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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and polymerization of decyl methacrylate. The information is intended

to support research, development, and application activities in various scientific fields.

Core Properties of Decyl Methacrylate
Decyl methacrylate is an ester of methacrylic acid, recognized for its role as a monomer in the

synthesis of polymers.[1][2] Its long alkyl chain imparts hydrophobicity and flexibility to the

resulting polymers.[3]

The chemical formula and molecular weight are fundamental parameters for any chemical

compound, crucial for stoichiometric calculations in synthesis and for characterization.

Molecular Formula: C₁₄H₂₆O₂[4][5][6][7]

Molecular Weight: 226.35 g/mol [4][6][7]

The following table summarizes the key quantitative properties of decyl methacrylate,

providing a quick reference for experimental design and evaluation.
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Property Value Source

Molecular Formula C₁₄H₂₆O₂ [4][5][6][7]

Molecular Weight 226.35 g/mol [4][6][7]

IUPAC Name decyl 2-methylprop-2-enoate [4]

CAS Number 3179-47-3 [4][6]

Density 0.882 g/cm³ at 20 °C [1]

Boiling Point 263 °C [1]

Flash Point 100 °C [1]

Viscosity 3.14 mPa·s at 20 °C [1]

Appearance Clear, light tan liquid [1][4]

Solubility in Water Insoluble [4][8]

Experimental Protocols
A detailed understanding of experimental procedures is critical for the replication and

innovation of chemical processes.

A common method for the synthesis of decyl methacrylate involves the esterification of

methacrylic acid with 1-decanol.[6]

Materials:

Methacrylic acid (2.9 mmol, 250 mg)

1-decanol (5 ml)

Sulfuric acid (catalytic amount)

Silica gel for chromatography

Hexane and Ethyl Acetate (for elution)
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Procedure:

To 5 ml of 1-decanol, add 250 mg of methacrylic acid.

Introduce a catalytic amount of sulfuric acid to the mixture.

Stir the solution at room temperature for 48 hours.

Upon completion of the reaction, purify the mixture using silica gel chromatography.

Elute the product using a gradient of Hexane/Ethyl Acetate, starting from 100% Hexane and

gradually moving to a 95:5 ratio.

The final product, decyl methacrylate, is obtained in quantitative yield.[6]

Decyl methacrylate is widely used as a monomer in the production of polymers and resins

due to its excellent polymerization properties.[2] It can be polymerized through various

methods, including free-radical polymerization, emulsion polymerization, and suspension

polymerization.[2] The resulting polymers exhibit high hardness, scratch resistance, and good

adhesion.[2]

Visualized Workflow: Synthesis of Decyl
Methacrylate
The following diagram illustrates the workflow for the synthesis of decyl methacrylate as

described in the experimental protocol.
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Caption: Workflow for the synthesis of decyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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